Cas no 1354009-33-8 ((R)-3-(Carboxymethyl-cyclopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester)

• Product Name: (R)-3-(Carboxymethyl-cyclopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester
• CAS No: 1354009-33-8
• MF: C₁₇H₂₂N₂O₄
• MW: 318.367584705353
• CID: 2158471
• Update Time: 2025-08-01

(R)-3-(Carboxymethyl-cyclopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• (R)-3-(carboxymethyl-cyclopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester
• (R)-2-((1-((Benzyloxy)carbonyl)pyrrolidin-3-yl)(cyclopropyl)amino)acetic acid
• AM96234
• (R)-3-(carboxymethylcyclopropylamino)pyrrolidine-1-carboxylic acid benzyl ester
• (R)-3-(Carboxymethyl-cyclopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C17H22N2O4/c20-16(21)11-19(14-6-7-14)15-8-9-18(10-15)17(22)23-12-13-4-2-1-3-5-13/h1-5,14-15H,6-12H2,(H,20,21)/t15-/m1/s1
• InChI Key： IYAVJUCAGSFYMX-OAHLLOKOSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC[C@H](C1)N(CC(=O)O)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 432
• Topological Polar Surface Area: 70.1

Additional information on (R)-3-(Carboxymethyl-cyclopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester

Introduction to (R)-3-(Carboxymethyl-cyclopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1354009-33-8)

(R)-3-(Carboxymethyl-cyclopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1354009-33-8) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amino acids and derivatives, specifically pyrrolidine-based compounds, which are known for their diverse biological activities and structural flexibility.

The chiral center in the molecule, denoted by the (R) configuration, plays a crucial role in its biological activity and selectivity. Chirality is a fundamental concept in organic chemistry, where molecules that are mirror images of each other (enantiomers) can exhibit different pharmacological properties. In the case of (R)-3-(Carboxymethyl-cyclopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester, the (R) enantiomer has been shown to have distinct interactions with biological targets compared to its (S) counterpart.

The structure of (R)-3-(Carboxymethyl-cyclopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester features a pyrrolidine ring, which is a five-membered heterocyclic ring containing one nitrogen atom. This ring is known for its conformational flexibility and ability to form hydrogen bonds, making it an attractive scaffold for drug design. The carboxymethyl and cyclopropyl groups attached to the pyrrolidine ring further enhance the molecule's structural complexity and potential for binding to specific protein targets.

Recent studies have explored the potential of (R)-3-(Carboxymethyl-cyclopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester in various therapeutic areas. One notable application is in the treatment of neurological disorders, where this compound has shown promising results in modulating neurotransmitter systems. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's ability to act as a selective inhibitor of certain neurotransmitter transporters, which could be beneficial in conditions such as depression and anxiety disorders.

In addition to its neurological applications, (R)-3-(Carboxymethyl-cyclopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular diseases. Studies have demonstrated that this compound can effectively reduce inflammatory markers in vitro and in animal models, suggesting its potential as an anti-inflammatory agent.

The synthesis of (R)-3-(Carboxymethyl-cyclopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester involves several steps, including the formation of the pyrrolidine ring and the introduction of the chiral center. Various synthetic routes have been developed to optimize yield and purity, with some methods employing chiral catalysts or resolving agents to achieve high enantiomeric excess. The choice of synthetic strategy depends on factors such as cost, scalability, and environmental impact.

In terms of pharmacokinetics, (R)-3-(Carboxymethyl-cyclopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester exhibits favorable properties that make it suitable for further development as a drug candidate. Preclinical studies have shown that it has good oral bioavailability and a reasonable half-life, which are important considerations for drug design. Additionally, preliminary toxicology assessments indicate that it has a favorable safety profile at therapeutic doses.

The future prospects for (R)-3-(Carboxymethyl-cyclopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester are promising. Ongoing clinical trials are evaluating its efficacy and safety in various indications, with initial results showing positive outcomes. The compound's unique structure and multifaceted biological activities make it an attractive candidate for further research and development.

In conclusion, (R)-3-(Carboxymethyl-cyclopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1354009-33-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its chiral nature, structural complexity, and diverse biological activities make it an intriguing target for drug discovery efforts. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in the development of novel therapeutics.